2-(2,3-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)acetamide

Specification

• Molecular Formula: C21H24FNO4S
• Molecular Weight: 405.5 g/mol
• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-(1,1-dioxothiolan-3-yl)-N-[(4-fluorophenyl)methyl]acetamide
• Standard InChI: InChI=1S/C21H24FNO4S/c1-15-4-3-5-20(16(15)2)27-13-21(24)23(19-10-11-28(25,26)14-19)12-17-6-8-18(22)9-7-17/h3-9,19H,10-14H2,1-2H3
• Standard InChI Key: JKBZCPYPAOWCDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)N(CC2=CC=C(C=C2)F)C3CCS(=O)(=O)C3)C

Introduction

The compound 2-(2,3-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)acetamide is a complex organic molecule that incorporates several functional groups, including a phenoxy group, a tetrahydrothiophene dioxide moiety, and a fluorobenzyl group. This compound is likely synthesized for its potential biological activity, given the presence of these diverse functional groups.

Synthesis:

The synthesis of this compound would typically involve a multi-step process, including the formation of the phenoxy and tetrahydrothiophene dioxide moieties, followed by their incorporation into the final acetamide structure. A general procedure might involve:

• Preparation of Tetrahydrothiophene Dioxide Moiety: This involves oxidation of tetrahydrothiophene to form the 1,1-dioxide.

• Formation of Phenoxy Group: This could involve the reaction of a phenol with an alkyl halide or an acyl chloride.

• Assembly of Final Compound: The tetrahydrothiophene dioxide and phenoxy groups are then combined with a fluorobenzyl group to form the acetamide.

Biological Activity

While specific biological activity data for 2-(2,3-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)acetamide is not available in the provided sources, compounds with similar structures (e.g., those containing phenoxy and tetrahydrothiophene dioxide groups) are often investigated for their potential as pharmaceutical agents. These compounds may exhibit activity against various biological targets, such as enzymes or receptors.

Similar Compounds:

• 2-(3,4-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(3-methylthiophen-2-yl)methyl]acetamide (CAS: 879950-02-4)

• 2-(3,4-dimethylphenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide (PubChem CID: 993066)

These compounds share structural similarities with the target compound but differ in their specific functional groups.

Research Findings and Future Directions

Given the lack of specific data on 2-(2,3-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-fluorobenzyl)acetamide, future research should focus on synthesizing this compound and evaluating its biological activity. This could involve in vitro assays to assess its potential as a therapeutic agent.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number
Target Compound	C$_{24}$H$_{25}$FN$_{2}$O$_{4}$S	Approximately 446.5	Not Specified
2-(3,4-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-[(3-methylthiophen-2-yl)methyl]acetamide	C$_{20}$H$_{25}$NO$_{4}$S$_{2}$	407.6	879950-02-4
2-(3,4-dimethylphenoxy)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide	C$_{19}$H$_{17}$FN$_{2}$O$_{2}$S	356.4	Not Specified

This table highlights the structural and molecular differences between the target compound and related compounds.